Cas no 1250634-01-5 (2-(4-Aminopiperidin-1-yl)-N-butylacetamide)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N-butylacetamide
• CAS No: 1250634-01-5
• MF: C₁₁H₂₃N₃O
• MW: 213.31982254982
• CID: 4773160
• Update Time: 2025-07-18

2-(4-Aminopiperidin-1-yl)-N-butylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N-butylacetamide
• 2-(4-Aminopiperidin-1-yl)-N-butylacetamide

• Inchi： 1S/C11H23N3O/c1-2-3-6-13-11(15)9-14-7-4-10(12)5-8-14/h10H,2-9,12H2,1H3,(H,13,15)
• InChI Key： FGTGUTVWLJAPIZ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)N)NCCCC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 188
• XLogP3: 0.5
• Topological Polar Surface Area: 58.4

Additional information on 2-(4-Aminopiperidin-1-yl)-N-butylacetamide

Introduction to 2-(4-Aminopiperidin-1-yl)-N-butylacetamide (CAS No. 1250634-01-5)

2-(4-Aminopiperidin-1-yl)-N-butylacetamide, identified by the Chemical Abstracts Service Number (CAS No.) 1250634-01-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This amide derivative features a piperidine ring linked to an amino group at the 4-position and a butylamino side chain, making it a versatile scaffold for drug discovery and development. The unique structural attributes of this molecule have positioned it as a subject of considerable interest in academic research and industrial applications.

The chemical structure of 2-(4-Aminopiperidin-1-yl)-N-butylacetamide consists of a central acetamide moiety connected to a piperidine ring via an N-bonded linkage. The presence of the amino group on the piperidine ring enhances its reactivity, allowing for further functionalization and modification. This reactivity is particularly valuable in medicinal chemistry, where such modifications can fine-tune pharmacological properties such as solubility, bioavailability, and target specificity.

In recent years, the pharmaceutical industry has seen a surge in the exploration of piperidine derivatives due to their demonstrated efficacy in modulating various biological pathways. The compound 2-(4-Aminopiperidin-1-yl)-N-butylacetamide is no exception, with studies highlighting its potential in addressing a range of therapeutic challenges. Its molecular framework suggests applications in central nervous system (CNS) disorders, where piperidine-based compounds have shown promise as neuroactive agents.

One of the most compelling aspects of 2-(4-Aminopiperidin-1-yl)-N-butylacetamide is its potential as a lead compound for further drug development. Researchers have leveraged its structural motifs to design analogs with enhanced pharmacokinetic profiles and improved target engagement. For instance, modifications to the butylamino side chain have been explored to optimize metabolic stability and reduce off-target effects, aligning with current trends in precision medicine.

The synthesis of 2-(4-Aminopiperidin-1-yl)-N-butylacetamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only enhance scalability but also allow for rapid screening of structural variants, accelerating the drug discovery process.

From a biological perspective, 2-(4-Aminopiperidin-1-yl)-N-butylacetamide has been investigated for its interaction with various biological targets. Initial studies suggest that it may exhibit inhibitory effects on enzymes and receptors implicated in inflammatory and neurodegenerative diseases. The piperidine moiety, in particular, is known to interact favorably with protein binding sites, which could be exploited to develop targeted therapies with minimal systemic side effects.

The growing body of research on 2-(4-Aminopiperidin-1-yl)-N-butylacetamide underscores its significance as a pharmacological building block. Collaborative efforts between academic institutions and pharmaceutical companies are yielding novel derivatives with improved therapeutic potential. These studies not only contribute to our understanding of drug action but also pave the way for new treatment modalities across multiple disease indications.

Looking ahead, the future prospects for 2-(4-Aminopiperidin-1-yl)-N-butylacetamide are promising, with ongoing investigations focusing on optimizing its pharmacological profile through structure-based drug design. Advances in computational chemistry and artificial intelligence are expected to further enhance the efficiency of this process by predicting molecular properties and identifying optimal candidates for experimental validation.

In conclusion, 2-(4-Aminopiperidin-1-yl)-N-butylacetamide (CAS No. 1250634-01-5) represents a compelling example of how structural innovation can drive pharmaceutical progress. Its unique chemical properties and biological relevance make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly pivotal role in addressing unmet medical needs.